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Compound of Interest

Compound Name:
Acrolein 2,4-

Dinitrophenylhydrazone-13C6

Cat. No.: B15555987 Get Quote

An In-depth Technical Guide to Acrolein 2,4-Dinitrophenylhydrazone-13C6

This technical guide provides a comprehensive overview of the physical characteristics and

common experimental protocols related to Acrolein 2,4-Dinitrophenylhydrazone-13C6. The

information is intended for researchers, scientists, and drug development professionals who

utilize this stable isotope-labeled compound as an internal standard for quantitative analysis.

Core Physical Characteristics
Acrolein 2,4-Dinitrophenylhydrazone-13C6 is the carbon-13 labeled form of Acrolein 2,4-

dinitrophenylhydrazone.[1] Stable isotope labeling is a common practice for creating internal

standards used in quantitative analyses by techniques such as mass spectrometry (GC-MS or

LC-MS) and NMR.[1][2] The key physical and chemical properties are summarized in the table

below.
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Property Value Source(s)

Molecular Formula ¹³C₆C₃H₈N₄O₄ [3]

Molecular Weight 242.14 g/mol [3][4]

Exact Mass 242.075 Da [3]

Appearance
Orange Solid (inferred from

unlabeled compound)
[3]

Melting Point
>150-165 °C (for unlabeled

compound)
[3]

Solubility

Poorly soluble in water; soluble

in organic solvents such as

ethanol and acetone.

Storage Temperature -20°C [3]

Experimental Protocols
The primary application of Acrolein 2,4-Dinitrophenylhydrazone-13C6 is as an internal

standard in the analysis of acrolein. The unlabeled acrolein is derivatized with 2,4-

dinitrophenylhydrazine (DNPH) to form a stable hydrazone, which can then be analyzed,

typically by High-Performance Liquid Chromatography (HPLC).[5]

Synthesis of Acrolein 2,4-Dinitrophenylhydrazone
(General Protocol)
The synthesis of the dinitrophenylhydrazone derivative from acrolein is a standard

condensation reaction. This protocol outlines the general procedure for the unlabeled

compound, which is analogous for the labeled precursor.

Reagent Preparation: A solution of 2,4-dinitrophenylhydrazine (DNPH) is prepared. This is

often referred to as Brady's reagent, which is a solution of DNPH in a mixture of a suitable

solvent like methanol or ethanol and concentrated sulfuric acid.
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Reaction: The acrolein sample is added to the acidic DNPH solution. The reaction involves

the nucleophilic addition of the amine group from DNPH to the carbonyl carbon of acrolein,

followed by the elimination of a water molecule to form the hydrazone.

Precipitation: Upon reaction, the Acrolein 2,4-dinitrophenylhydrazone precipitates from the

solution as a colored solid. Aromatic carbonyls typically yield red precipitates, while aliphatic

carbonyls result in a more yellow color.

Isolation and Purification: The solid precipitate is collected via vacuum filtration. It is then

washed with a small amount of cold ethanol to remove any unreacted starting materials or

impurities.

Drying: The purified crystals are dried thoroughly before analysis. It is important to note that

DNPH can be explosive when dry and should be handled with care.

Analysis by High-Performance Liquid Chromatography
(HPLC)
HPLC is the standard method for the quantitative analysis of acrolein-DNPH derivatives in

various samples, including ambient air.[5]

Sample Preparation: Air samples are typically drawn through a cartridge coated with acidified

DNPH, where the derivatization reaction occurs in situ. The cartridge is then eluted with a

solvent (e.g., acetonitrile) to extract the hydrazone derivatives. The isotopically labeled

internal standard (Acrolein 2,4-Dinitrophenylhydrazone-13C6) is spiked into the sample

prior to analysis.

Chromatographic Conditions:

Column: A C18 reverse-phase column is commonly used.

Mobile Phase: A gradient of acetonitrile and water is typically employed.

Detection: UV detection is standard, as the dinitrophenylhydrazone derivatives absorb

strongly in the UV region.
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Quantification: The concentration of the acrolein-DNPH derivative is determined by

comparing its peak area to that of the known concentration of the ¹³C₆-labeled internal

standard. This method corrects for variations in sample preparation and instrument

response.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for the derivatization and analysis of

acrolein using DNPH and a ¹³C₆-labeled internal standard.
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Workflow for Acrolein Analysis via DNPH Derivatization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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